Cas no 7391-28-8 (4-Methylbenzoylacetonitrile)
4-Methylbenzoylacetonitrile structure
Product Name:4-Methylbenzoylacetonitrile
CAS No:7391-28-8
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00067895
CID:85907
PubChem ID:522513
Update Time:2024-10-27
4-Methylbenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3-p-tolylpropanenitrile
- p-Toluoylacetonitrile
- 3-(4-methylphenyl)-3-oxopropanenitrile
- 4-Methylbenzoylacetonitrile
- 3-oxo-3-(4-methylphenyl)propanenitrile
- FT-0604218
- AS-60624
- W18726
- CS-0113013
- SCHEMBL135383
- CCG-51701
- Maybridge1_004714
- SR-01000640987-1
- 3-(4-Methylphenyl)-3-oxopropanenitrile #
- DTXSID60334974
- 3-(4-Methylphenyl)-3-oxopropionitrile
- 4-Toluoylacetonitrile, 97%
- 4-Toluoylacetonitrile
- Z317042080
- 3-Oxo-3-(p-tolyl)propanenitrile
- 3-oxo-3-p-tolyl-propionitrile
- EN300-41326
- 3-(4-Methyl-phenyl)-3-oxo-propionitrile
- Benzenepropanenitrile,4-methyl-b-oxo-
- BP-12902
- MFCD00067895
- STL196554
- 7391-28-8
- AKOS000197381
- 3-oxo-3-(p-tolyl)-propionitrile
- A9510
- AMY2039
- HMS554O06
- DB-055817
- SY173364
-
- MDL： MFCD00067895
- Inchi： 1S/C10H9NO/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-5H,6H2,1H3
- InChI Key： AIECDYDQPCANJK-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC(C)=CC=1
- BRN： 742923
Computed Properties
- Exact Mass: 159.06800
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
- Topological Polar Surface Area: 40.9A^2
Experimental Properties
- Color/Form: powder
- Density: 1.1202 (rough estimate)
- Melting Point: 105-108 °C (lit.)
- Boiling Point: 284.68°C (rough estimate)
- Flash Point: 146.2°C
- Refractive Index: 1.6130 (estimate)
- PSA: 40.86000
- LogP: 2.09138
- Solubility: Not available
4-Methylbenzoylacetonitrile Security Information
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
4-Methylbenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Methylbenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159898-100g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 95+% | 100g |
$515 | 2021-06-16 | |
| Alichem | A019138765-100g |
3-Oxo-3-(p-tolyl)propanenitrile |
7391-28-8 | 97% | 100g |
$562.02 | 2023-09-01 | |
| TRC | M335160-100mg |
4-Methylbenzoylacetonitrile |
7391-28-8 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M335160-250mg |
4-Methylbenzoylacetonitrile |
7391-28-8 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M335160-500mg |
4-Methylbenzoylacetonitrile |
7391-28-8 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M335160-1g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 1g |
$98.00 | 2023-05-17 | ||
| Apollo Scientific | OR4092-1g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 98% | 1g |
£35.00 | 2023-09-01 | |
| Apollo Scientific | OR4092-5g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 98% | 5g |
£47.00 | 2023-09-01 | |
| Chemenu | CM159898-100g |
4-Methylbenzoylacetonitrile |
7391-28-8 | 95+% | 100g |
$515 | 2022-06-10 | |
| abcr | AB117816-1 g |
4-Toluoylacetonitrile, 97%; . |
7391-28-8 | 97% | 1 g |
€60.90 | 2023-07-20 |
4-Methylbenzoylacetonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
7391-28-8 (4-Methylbenzoylacetonitrile) Related Products
- 21667-63-0(3-(2-Cyanoacetyl)benzonitrile)
- 613-57-0(2-Naphthalenepropanenitrile,b-oxo-)
- 78443-35-3(4-phenylbenzoylacetonitrile)
- 39528-62-6(3-(4-tert-butylphenyl)-3-oxopropanenitrile)
- 5343-98-6(4-Oxo-4-phenylbutanenitrile)
- 39528-57-9(1-Naphthalenepropanenitrile,b-oxo-)
- 71292-11-0(4-(2-Cyanoacetyl)benzonitrile)
- 53882-81-8(3-(3-Methylphenyl)-3-oxopropanenitrile)
- 614-16-4(3-oxo-3-phenyl-propanenitrile)
- 10413-00-0(Benzenepentanenitrile, d-oxo-)
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